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Compound of Interest

Compound Name: Arsenic trifluoride

Cat. No.: B1585507

An In-depth Technical Guide to the Thermochemical Data of Arsenic Trifluoride

Introduction

Arsenic trifluoride (AsFs) is an inorganic compound with significant applications as a
fluorinating agent in organic synthesis, a catalyst, and in ion implantation.[1][2] A thorough
understanding of its thermochemical properties is paramount for researchers, scientists, and
professionals in drug development for process optimization, safety analysis, and computational
modeling. This guide provides a comprehensive overview of the key thermochemical data for
AsFs3, details the experimental methodologies used for their determination, and presents logical
workflows and reaction pathways through structured diagrams.

Thermochemical Data Presentation

The thermochemical properties of Arsenic trifluoride have been determined through a
combination of experimental measurements and theoretical calculations. The following tables
summarize the key quantitative data for AsFs in its gaseous and liquid states.

Standard Molar Enthalpy, Entropy, and Gibbs Free
Energy of Formation

These values refer to the formation of one mole of AsFs from its constituent elements in their
standard states at 298.15 K (25 °C).
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Property State Value Source(s)

AfH° (Standard Molar

Enthalpy of Gas (9) -921 kJ/mol [3]
Formation)
Gas (9) -821.3 kJ/mol [4]
Liquid (1) -957 kJ/mol [3]
S° (Standard Molar

Gas (9) 288.9 J/(mol-K) [3]
Entropy)
Liquid (1) 181.2 J/(mol-K) [3]
AfG® (Standard Molar

-770.8 kJ/mol

Gibbs Free Energy of Gas 5
] i ©) (Calculated) el
Formation)

Note: Discrepancies in enthalpy values can arise from different experimental methods and
reference states used in calculations.

Heat Capacity and Phase Change Data

Heat capacity is a measure of the amount of heat energy required to raise the temperature of a
substance by a specific amount. Enthalpies of fusion and vaporization represent the energy
required for melting and boiling, respectively.
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Property State Value Source(s)

Cp (Molar Heat

Capacity at Constant Gas (9) 64.6 J/(mol-K) [3]
Pressure)
Liquid (1) 126.4 J/(mol-K) [3]
AfusH (Molar Enthalpy ] o

] Solid - Liquid 10.4 kJ/mol [3]
of Fusion)
AvapH (Molar
Enthalpy of Liquid - Gas 33.5 kJ/mol [3]
Vaporization)
Liquid - Gas 35.8 kJ/mol at 293 K [6]

Experimental Protocols and Methodologies

The determination of the thermochemical data for AsFs relies on several key experimental
techniques. These methods provide fundamental data on molecular structure, vibrational
frequencies, and energy changes, which are then used to calculate the macroscopic
thermodynamic properties.

Gas-Phase Electron Diffraction

Gas-phase electron diffraction is a primary technique for determining the precise molecular
structure of volatile compounds like AsFs.

» Methodology: A high-energy beam of electrons is directed through a gaseous sample of
AsFs. The electrons are scattered by the molecule's electrostatic potential. The resulting
diffraction pattern, consisting of concentric rings, is recorded on a detector. The intensity and
angle of this scattered pattern are directly related to the interatomic distances within the
molecule. By analyzing this pattern, researchers can determine bond lengths and bond
angles with high precision. For AsFs, this method has established a pyramidal molecular
structure.[4] The key parameters determined are the As-F bond length (rg) and the F-As-F
bond angle (69).[7]
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o Data Application: The precise molecular geometry obtained from electron diffraction is
essential for calculating the moments of inertia of the molecule. These moments of inertia
are, in turn, crucial inputs for the statistical mechanics calculations that yield thermodynamic

functions like entropy and heat capacity.

Vibrational Spectroscopy (Infrared and Raman)

Vibrational spectroscopy is used to probe the quantized vibrational energy levels of a molecule.

o Methodology: This involves two complementary techniques: Infrared (IR) spectroscopy and
Raman spectroscopy. In IR spectroscopy, the absorption of infrared radiation by the AsFs
sample is measured, which corresponds to transitions between vibrational energy levels.[8]
In Raman spectroscopy, the inelastic scattering of a monochromatic laser beam by the
sample is analyzed. The energy shifts in the scattered light provide information about the

vibrational modes of the molecule.

o Data Application: The spectra obtained from these methods allow for the assignment of
fundamental vibrational frequencies. These frequencies are a direct measure of the energy
spacing of the vibrational levels.[8] This information is fundamental for calculating the
vibrational contribution to the overall thermodynamic properties of the molecule, such as
heat capacity, entropy, and Gibbs free energy, using statistical thermodynamic formulas.

Calorimetry

Calorimetry involves the direct measurement of heat changes associated with physical or

chemical processes.

o Methodology: To determine properties like the heat of fusion, heat of vaporization, and heat
capacity, a sample of AsFs is placed in a calorimeter. For the heat capacity of solid and liquid
AsFs3, heat is added to the sample in controlled amounts, and the resulting temperature
change is precisely measured.[6] For phase transitions, the energy required to melt the solid
at a constant temperature (heat of fusion) or to vaporize the liquid (heat of vaporization) is
measured.[6] For determining the enthalpy of formation, fluorine bomb calorimetry is a
common method for fluorine compounds. In this technique, the substance is combusted in a
high-pressure fluorine atmosphere within a constant-volume container (the "bomb"), and the

heat released by the reaction is measured.[9]
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» Data Application: Calorimetry provides direct, experimentally measured values for enthalpies
of phase transitions and heat capacities. The enthalpy of formation is a cornerstone of
thermochemical data, allowing for the calculation of reaction enthalpies for any reaction

involving the compound.

Visualizations
Logical and Experimental Workflows

The following diagrams illustrate the relationships between experimental techniques and the
derived thermochemical data, as well as a typical synthesis pathway for AsFs.
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Diagram 1: Determination of Thermochemical Properties
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Diagram 2: Synthesis of Arsenic Trifluoride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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